![molecular formula C10H8Cl2N4O B3725564 3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one](/img/structure/B3725564.png)
3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one
Overview
Description
3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one, also known as DCMU, is a herbicide that inhibits photosynthesis in plants. It was first synthesized in 1958 and has been widely used in agricultural practices. DCMU is a potent inhibitor of photosystem II, which is responsible for the oxidation of water during photosynthesis.
Mechanism of Action
3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one inhibits the electron transport chain in photosystem II by binding to the D1 protein subunit. This prevents the transfer of electrons from the water-splitting complex to the electron acceptor, plastoquinone. As a result, the oxidation of water is inhibited, and oxygen production is reduced.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects on plants. It inhibits the production of ATP and NADPH, which are essential for the synthesis of organic compounds during photosynthesis. This compound also causes a decrease in chlorophyll content and a reduction in the rate of photosynthesis. In addition, this compound has been shown to induce the production of reactive oxygen species, which can cause oxidative damage to plant cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one in lab experiments is that it is a potent and specific inhibitor of photosystem II. This allows researchers to study the role of photosystem II in photosynthesis without affecting other processes. However, one limitation of using this compound is that it can be toxic to some plant species at high concentrations. This can limit the ability to study the effects of this compound on these species.
Future Directions
There are several future directions for research on 3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one. One area of interest is the development of new herbicides that target photosystem II. Another area of research is the use of this compound as a tool to study the mechanism of photosynthesis in algae and cyanobacteria. Additionally, this compound could be used to investigate the role of photosystem II in the production of biofuels. Finally, the effects of this compound on plant growth and development could be further explored to better understand its potential impact on agriculture.
Conclusion:
In conclusion, this compound is a potent inhibitor of photosystem II that has been widely used in scientific research to study the mechanism of photosynthesis in plants. It has both biochemical and physiological effects on plants and can be a useful tool for studying the role of photosystem II in photosynthesis. However, its toxicity to some plant species at high concentrations can limit its use in certain experiments. There are several future directions for research on this compound, including the development of new herbicides and the investigation of its effects on plant growth and development.
Scientific Research Applications
3-[(3,4-dichlorophenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one has been extensively used in scientific research to study the mechanism of photosynthesis in plants. It has been used to investigate the role of photosystem II in the oxidation of water and the production of oxygen. This compound has also been used to study the effect of light intensity, temperature, and CO2 concentration on photosynthesis.
Properties
IUPAC Name |
3-(3,4-dichloroanilino)-6-methyl-4H-1,2,4-triazin-5-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N4O/c1-5-9(17)14-10(16-15-5)13-6-2-3-7(11)8(12)4-6/h2-4H,1H3,(H2,13,14,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPLKEJVDCVBROZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(NC1=O)NC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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